![molecular formula C10H10ClN3 B8308343 9-Chloro-5,6,7,8-tetrahydro-pyrazolo[5,1-b]quinazoline](/img/structure/B8308343.png)
9-Chloro-5,6,7,8-tetrahydro-pyrazolo[5,1-b]quinazoline
Cat. No. B8308343
M. Wt: 207.66 g/mol
InChI Key: YILVZZVTBRSKEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07319103B2
Procedure details
Using the method described for the preparation of 10-chloro-6,7,8,9-tetrahydro-5H-1,4,10a-triaza-cyclohepta[f]indene, the reaction of 7,8-tetrahydro-pyrazolo[5,1-b]quinazolin-9-ol and phosphorus oxychloride provided the title compound.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
7,8-tetrahydro-pyrazolo[5,1-b]quinazolin-9-ol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Identifiers
|
REACTION_CXSMILES
|
[Cl:1][C:2]1[N:3]2[C:7]([N:8]=[C:9]3[CH2:15][CH2:14][CH2:13][CH2:12]C[C:10]=13)=[CH:6][CH:5]=[N:4]2.P(Cl)(Cl)(Cl)=O>>[Cl:1][C:2]1[N:3]2[N:4]=[CH:5][CH:6]=[C:7]2[N:8]=[C:9]2[C:10]=1[CH2:12][CH2:13][CH2:14][CH2:15]2
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1N2N=CC=C2N=C2C1CCCCC2
|
Step Two
[Compound]
|
Name
|
7,8-tetrahydro-pyrazolo[5,1-b]quinazolin-9-ol
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
P(=O)(Cl)(Cl)Cl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1N2C(N=C3CCCCC13)=CC=N2
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
